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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842 Get Quote

Aniline hydrobromide is a salt formed from the reaction of the aromatic amine, aniline, with

hydrobromic acid.[1] This technical guide provides an overview of its fundamental chemical

properties, specifically its molecular weight and formula.

Chemical Properties of Aniline Hydrobromide
The essential quantitative data for aniline hydrobromide are summarized below. This

information is critical for researchers and drug development professionals in stoichiometric

calculations, analytical characterization, and synthesis planning.

Property Value

Molecular Formula C₆H₈BrN[1][2][3]

Molecular Weight 174.04 g/mol [1][2][4]

Alternate Formula C₆H₇N·HBr[4]

CAS Number 542-11-0[2][3]

Note: The molecular weight may be cited as 174.038 g/mol in some sources, representing a

more precise value based on isotopic composition.[3][5]
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Aniline hydrobromide is the product of an acid-base reaction between aniline and

hydrobromic acid. The lone pair of electrons on the nitrogen atom of the aniline's amino group

accepts a proton (H⁺) from hydrobromic acid. This forms the anilinium cation and the bromide

anion, which are ionically bonded in the resulting salt.
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Formation of Aniline Hydrobromide.

Experimental Protocols
The determination of the molecular weight and formula of a pure chemical compound like

aniline hydrobromide is typically achieved through standard analytical techniques.

1. Mass Spectrometry: This is the primary method for determining the molecular weight of a

compound. High-resolution mass spectrometry can provide a highly accurate mass

measurement, which can be used to deduce the elemental composition and thus the molecular

formula.

2. Elemental Analysis: This technique determines the percentage composition of elements

(carbon, hydrogen, nitrogen, bromine) in the compound. The resulting percentages are used to

calculate the empirical formula, which, in conjunction with the molecular weight from mass

spectrometry, confirms the molecular formula.

Due to the fundamental and well-established nature of these properties for aniline
hydrobromide, detailed experimental protocols for their initial discovery are not typically

published in contemporary scientific literature. The procedures for conducting mass

spectrometry and elemental analysis are standard in the field of analytical chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/product/b145842?utm_src=pdf-body-img
https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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